[3-Methanesulfonyl-5-(trifluoromethyl)phenyl]methanamine

• Molecular Formula: C9H10F3NO2S
• Molecular Weight: 253.24 g/mol
• IUPAC Name: [3-methylsulfonyl-5-(trifluoromethyl)phenyl]methanamine
• InChI: InChI=1S/C9H10F3NO2S/c1-16(14,15)8-3-6(5-13)2-7(4-8)9(10,11)12/h2-4H,5,13H2,1H3
• InChI Key: MUIXPGZYRCQACO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=CC(=C1)C(F)(F)F)CN

Description

[3-Methanesulfonyl-5-(trifluoromethyl)phenyl]methanamine is a chemical compound with the molecular formula C9H10F3NO2S. It is known for its diverse applications in scientific research, particularly in organic synthesis and medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [3-Methanesulfonyl-5-(trifluoromethyl)phenyl]methanamine typically involves the reaction of 3-methanesulfonyl-5-(trifluoromethyl)benzaldehyde with ammonia or an amine under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they generally follow similar synthetic routes as those used in laboratory settings. The process involves large-scale reactions with optimized conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

[3-Methanesulfonyl-5-(trifluoromethyl)phenyl]methanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methanesulfonyl group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired products are formed .

Major Products

The major products formed from these reactions include sulfoxides, sulfones, amines, and various substituted derivatives. These products are often used as intermediates in further chemical synthesis .

Scientific Research Applications

[3-Methanesulfonyl-5-(trifluoromethyl)phenyl]methanamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: The compound is used in biochemical studies to investigate enzyme interactions and metabolic pathways.

Medicine: It is explored for its potential therapeutic properties, including its use as a precursor in drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [3-Methanesulfonyl-5-(trifluoromethyl)phenyl]methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the nature of the target .

Comparison with Similar Compounds

Similar Compounds

3,5-Bis(trifluoromethyl)benzylaMine: Similar in structure but lacks the methanesulfonyl group.

3-Methanesulfonyl-5-(trifluoromethyl)phenyl]methanol: Similar but contains a hydroxyl group instead of an amine group.

Uniqueness

The uniqueness of [3-Methanesulfonyl-5-(trifluoromethyl)phenyl]methanamine lies in its combination of the methanesulfonyl and trifluoromethyl groups, which impart distinct chemical properties and reactivity. This makes it a valuable compound in various fields of research and industry .